Cas no 2429-75-6 (Direct Violet 12)

• Product Name: Direct Violet 12
• CAS No: 2429-75-6
• MF: C₃₂H₂₂N₆Na₂O₈S₂
• MW: 728.662025928497
• CID: 84314
• PubChem ID: 101586783
• Update Time: 2025-04-18

Direct Violet 12 Chemical and Physical Properties

Names and Identifiers

• Direct Violet 12
• 2-Naphthalenesulfonic acid, 3,3'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(7-amino-4-hydroxy-, disodium salt
• 2-Naphthalenesulfonic acid, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[7-amino-4-hydroxy-, disodium salt
• 2429-75-6

• Inchi： 1S/C32H24N6O8S2.2Na/c33-21-5-11-25-19(13-21)15-27(47(41,42)43)29(31(25)39)37-35-23-7-1-17(2-8-23)18-3-9-24(10-4-18)36-38-30-28(48(44,45)46)16-20-14-22(34)6-12-26(20)32(30)40;;/h1-16,39-40H,33-34H2,(H,41,42,43)(H,44,45,46);;/q;2*+1/p-2/b37-35+,38-36+;;
• InChI Key： SLBQSDSILYKYBX-HKXUKFGYSA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)N)[O-])/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=C(C2C=CC(=CC=2C=C1S(=O)(=O)O)N)[O-])(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 728.07386
• Monoisotopic Mass: 728.07359259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273Ų

Experimental Properties

• PSA: 256.34
• LogP: 11.76020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines